Cas no 2228122-96-9 (3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid)
3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid
- 3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid
- 2H-1,3-Thiazine-3,4(4H)-dicarboxylic acid, dihydro-, 3-(1,1-dimethylethyl) ester, 1,1-dioxide
- Z3177888753
- 3-(tert-Butoxycarbonyl)-1,3-thiazinane-4-carboxylic acid 1,1-dioxide
- 2228122-96-9
- 3-[(2-methylpropan-2-yl)oxycarbonyl]-1,1-dioxo-1,3-thiazinane-4-carboxylic acid
- EN300-1703887
- starbld0037630
-
- Inchi: 1S/C10H17NO6S/c1-10(2,3)17-9(14)11-6-18(15,16)5-4-7(11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)
- InChI Key: TWKGPTYNFFKJPT-UHFFFAOYSA-N
- SMILES: S1(=O)(=O)CCC(C(O)=O)N(C(OC(C)(C)C)=O)C1
Computed Properties
- Exact Mass: 279.07765844g/mol
- Monoisotopic Mass: 279.07765844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.372±0.06 g/cm3(Predicted)
- Boiling Point: 506.5±50.0 °C(Predicted)
- pka: 3.30±0.20(Predicted)
3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1703887-0.05g |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 0.05g |
$218.0 | 2023-11-13 | |
| Enamine | EN300-1703887-0.1g |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 0.1g |
$326.0 | 2023-11-13 | |
| Enamine | EN300-1703887-0.25g |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 0.25g |
$466.0 | 2023-11-13 | |
| Enamine | EN300-1703887-0.5g |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 0.5g |
$735.0 | 2023-11-13 | |
| Enamine | EN300-1703887-1.0g |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 1g |
$943.0 | 2023-06-04 | |
| Enamine | EN300-1703887-2.5g |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 2.5g |
$1848.0 | 2023-11-13 | |
| Enamine | EN300-1703887-5.0g |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 5g |
$2732.0 | 2023-06-04 | |
| Enamine | EN300-1703887-10.0g |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 10g |
$4052.0 | 2023-06-04 | |
| Aaron | AR01FJJQ-50mg |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 50mg |
$325.00 | 2025-02-11 | |
| Aaron | AR01FJJQ-100mg |
3-[(tert-butoxy)carbonyl]-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid |
2228122-96-9 | 95% | 100mg |
$474.00 | 2025-02-11 |
3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid
Comprehensive Overview of 3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid (CAS No. 2228122-96-9)
The compound 3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid (CAS No. 2228122-96-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butoxy carbonyl (Boc) protecting group and a 1,1-dioxo-1lambda6,3-thiazinane core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound due to its relevance in peptide synthesis, drug discovery, and medicinal chemistry applications.
One of the key features of 3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid is its role as a protected amino acid derivative. The Boc group is widely used in organic synthesis to shield reactive functional groups, such as amines, during multi-step reactions. This property is particularly valuable in the development of peptide-based therapeutics, a rapidly growing field driven by advancements in biotechnology and precision medicine. The compound’s sulfone moiety (1,1-dioxo) further enhances its utility by providing stability and facilitating selective transformations.
In recent years, the demand for high-purity synthetic intermediates like CAS No. 2228122-96-9 has surged, coinciding with the rise of AI-driven drug discovery and computational chemistry. Researchers frequently inquire about its synthetic routes, spectroscopic data (e.g., NMR, IR, and MS), and solubility profiles to optimize their workflows. The compound’s compatibility with green chemistry principles is another trending topic, as industries strive to reduce environmental impact while maintaining efficiency.
The 1lambda6,3-thiazinane scaffold in 3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid is also of interest due to its structural similarity to sulfur-containing heterocycles, which are prevalent in FDA-approved drugs. This connection has led to investigations into its potential as a building block for antiviral or anti-inflammatory agents, aligning with global health priorities. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of customized molecular libraries for high-throughput screening.
From a commercial perspective, CAS No. 2228122-96-9 is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers seeking reliable intermediates for GMP-compliant production. Quality control parameters, such as HPLC purity and residual solvent levels, are critical considerations for buyers. The compound’s stability under various storage conditions (e.g., temperature sensitivity) is another frequently searched topic, reflecting the practical challenges of handling specialized chemicals.
In summary, 3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid represents a versatile and scientifically significant compound with broad applications in modern chemistry. Its integration into cutting-edge research and industrial processes underscores its importance as a tool for innovation. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in organic synthesis and drug development.
2228122-96-9 (3-(tert-butoxy)carbonyl-1,1-dioxo-1lambda6,3-thiazinane-4-carboxylic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)